Cas no 18106-71-3 (Dimethyl (phenyloxomethyl)phosphonate)

Dimethyl (phenyloxomethyl)phosphonate is a phosphonate ester with the molecular formula C9H11O4P. This compound is characterized by its phenyloxomethyl group attached to a dimethyl phosphonate moiety, making it a versatile intermediate in organic synthesis. It is particularly useful in the preparation of α-ketophosphonates and as a precursor for the synthesis of biologically active molecules. The compound exhibits good stability under standard conditions and offers reactivity suitable for nucleophilic and electrophilic transformations. Its well-defined structure and consistent purity make it a reliable reagent for applications in medicinal chemistry and material science. Proper handling should follow standard safety protocols for phosphonate esters.
Dimethyl (phenyloxomethyl)phosphonate structure
18106-71-3 structure
Product Name:Dimethyl (phenyloxomethyl)phosphonate
CAS No:18106-71-3
MF:C9H11O4P
MW:214.155003786087
MDL:MFCD00204367
CID:206616
PubChem ID:256107
Update Time:2025-10-29

Dimethyl (phenyloxomethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-benzoyl-, dimethyl ester
    • dimethoxyphosphoryl(phenyl)methanone
    • DiMethyl(phenyloxoMethyl)phosphonate
    • benzoylphosphonic acid dimethyl ester
    • Benzoyl-phosphonsaeure-dimethylester
    • dimethyl benzoylphosphonate
    • 18106-71-3
    • NSC-82396
    • DTXSID00171067
    • Phosphonic acid, P-benzoyl-, dimethyl ester
    • AKOS004907033
    • Benzoyl-phosphonic acid dimethyl ester
    • NSC 82396
    • Dimethyl P-benzoylphosphonate
    • CS-0336745
    • MFCD00204367
    • SCHEMBL2989889
    • NSC82396
    • UNII-P3G3Z7DH4F
    • Phosphonic acid, benzoyl-, dimethyl ester
    • P3G3Z7DH4F
    • Dimethyl (phenyloxomethyl)phosphonate
    • MDL： MFCD00204367
    • Inchi： 1S/C9H11O4P/c1-12-14(11,13-2)9(10)8-6-4-3-5-7-8/h3-7H,1-2H3
    • InChI Key： TWNVJLOWMINFMB-UHFFFAOYSA-N
    • SMILES： P(C(C1C=CC=CC=1)=O)(=O)(OC)OC

Computed Properties

  • Exact Mass: 214.03900
  • Monoisotopic Mass: 214.039
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.228
  • Boiling Point: 282.8°Cat760mmHg
  • Flash Point: 138.8°C
  • Refractive Index: 1.5
  • PSA: 62.41000
  • LogP: 2.31270

Dimethyl (phenyloxomethyl)phosphonate Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Dimethyl (phenyloxomethyl)phosphonate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB147561-5 g
Dimethyl(phenyloxomethyl)phosphonate; .
 18106-71-3
5 g
 €439.20 2023-07-20
TRC
D948628-50mg
Dimethyl (phenyloxomethyl)phosphonate
 18106-71-3
50mg
 $ 50.00 2022-06-05
TRC
D948628-100mg
Dimethyl (phenyloxomethyl)phosphonate
 18106-71-3
100mg
 $ 70.00 2022-06-05
TRC
D948628-500mg
Dimethyl (phenyloxomethyl)phosphonate
 18106-71-3
500mg
 $ 275.00 2022-06-05
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1407415-1g
Dimethyl benzoylphosphonate
 18106-71-3 97%
1g
 ￥1685.00 2023-11-21
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1407415-5g
Dimethyl benzoylphosphonate
 18106-71-3 97%
5g
 ￥4309.00 2023-11-21
abcr
AB147561-5g
Dimethyl(phenyloxomethyl)phosphonate; .
 18106-71-3
5g
 €439.20 2023-09-17
A2B Chem LLC
AA96566-1g
Dimethyl benzoylphosphonate
 18106-71-3
1g
 $180.00 2024-04-20
A2B Chem LLC
AA96566-5g
Dimethyl benzoylphosphonate
 18106-71-3
5g
 $366.00 2024-04-20
Ambeed
A768060-5g
Dimethyl benzoylphosphonate
 18106-71-3 97%
5g
 $496.0 2025-03-18

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